Cas no 30992-81-5 (3’-Hydroxy Warfarin)

• Product Name: 3’-Hydroxy Warfarin
• CAS No: 30992-81-5
• MF: C₁₉H₁₆O₅
• MW: 324.327345848084
• CID: 916306
• PubChem ID: 54691382
• Update Time: 2025-04-19

3’-Hydroxy Warfarin Chemical and Physical Properties

Names and Identifiers

• 3’-Hydroxy Warfarin
• 3'-Hydroxy Warfarin
• 4-Hydroxy-3-[1-(3-hydroxyphenyl)-3-oxobutyl]-2H-chromen-2-one
• 2-Methyl-4-p-tolylazo-phenol
• 3'-Hydroxy-warfarin
• 4-Hydroxy-3.4'-dimethyl-azobenzol
• 4-p-Toluolazo-o-kresol
• 5-p-Tolulazo-2-oxy-toluol
• 5-p-Toluolazo-2-oxy-toluol
• 30992-81-5
• 2H-1-Benzopyran-2-one, 4-hydroxy-3-[1-(3-hydroxyphenyl)-3-oxobutyl]-
• FT-0670231
• (S)-3 inverted exclamation mark -Hydroxy Warfarin
• J-018216
• 3 inverted exclamation mark -Hydroxy Warfarin
• AKOS030239607
• 4-HYDROXY-3-[1-(3-HYDROXYPHENYL)-3-OXOBUTYL]CHROMEN-2-ONE
• 4-Hydroxy-3-[1-(3-hydroxyphenyl)-3-oxobutyl]-2H-1-benzopyran-2-one; 3-(?-Acetonyl-m-hydroxybenzyl)-4-hydroxycoumarin

• Inchi： 1S/C19H16O5/c1-11(20)9-15(12-5-4-6-13(21)10-12)17-18(22)14-7-2-3-8-16(14)24-19(17)23/h2-8,10,15,21-22H,9H2,1H3
• InChI Key： DDKYQGKCKYAWAT-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(=C(C1=O)C(C1C=CC=C(C=1)O)CC(C)=O)O

Computed Properties

• Exact Mass: 324.10000
• Monoisotopic Mass: 324.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 83.8Ų

Experimental Properties

• Melting Point: 118-120°C
• PSA: 87.74000
• LogP: 3.31520

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives 4-hydroxycoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins 4-hydroxycoumarins